Cas no 516521-47-4 (L-2-(boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid)

• Product Name: L-2-(boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid
• CAS No: 516521-47-4
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 2188075
• PubChem ID: 44598423
• Update Time: 2025-10-28

L-2-(boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-2-(boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid
• L-2-(BOC-AMINO)-3-(2'-METHYLBIPHENYL-4-YL)PROPANOIC ACID
• (2S)-3-[4-(2-methylphenyl)phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• CS-0453218
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(2'-methyl-[1,1'-biphenyl]-4-yl)propanoic acid
• 516521-47-4
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(2'-methyl-[1,1'-biphenyl]-4-yl)propanoicacid
• (S)-2-((t-Butoxycarbonyl)amino)-3-(2'-methyl-[1,1'-biphenyl]-4-yl)propanoic acid (Boc-L-Phe(4-Ph(2-Me))-OH)
• MFCD09264365
• W18652
• N-Boc-4-(2-Methylphenyl)-L-phenylalanine
• DB-319723

• Inchi： 1S/C21H25NO4/c1-14-7-5-6-8-17(14)16-11-9-15(10-12-16)13-18(19(23)24)22-20(25)26-21(2,3)4/h5-12,18H,13H2,1-4H3,(H,22,25)(H,23,24)/t18-/m0/s1
• InChI Key： WZYJCLIFAJVGLW-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)C1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 355.178
• Monoisotopic Mass: 355.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 524.1±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-2-(boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid

Introduction to L-2-(Boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic Acid (CAS No. 516521-47-4)

L-2-(Boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid, with the CAS number 516521-47-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its structural complexity and potential applications in drug development. The presence of both an amino group protected by a Boc (tert-butoxycarbonyl) moiety and a substituted biphenyl ring makes it a versatile intermediate for the synthesis of more complex molecules.

The Boc-amino group is a crucial feature of this compound, providing stability under various reaction conditions while allowing for selective deprotection when necessary. This characteristic is particularly valuable in multi-step synthetic routes where protecting groups play a pivotal role in ensuring regioselectivity and yield optimization. The Boc-protection strategy is widely employed in medicinal chemistry to prevent unwanted side reactions involving the amino group, which could otherwise lead to impurities or diminished efficacy.

The 2’-methylbiphenyl-4-yl substituent adds another layer of functionality to the molecule, influencing its electronic properties and spatial arrangement. Biphenyl derivatives are known for their diverse biological activities, often exhibiting properties such as receptor binding affinity and metabolic stability. The introduction of a methyl group at the 2’ position can further modulate these properties, making the compound an attractive candidate for structure-activity relationship (SAR) studies.

In recent years, there has been a growing interest in the development of novel therapeutics targeting neurological disorders. Compounds featuring biphenyl moieties have shown promise in this area, particularly due to their ability to interact with specific protein targets involved in neurodegenerative diseases. The structural motif present in L-2-(Boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid aligns well with this trend, suggesting potential applications in the design of new-generation neuroprotective agents.

Moreover, the compound’s utility extends beyond neurological applications. Its unique framework provides a scaffold for exploring novel pharmacophores in other therapeutic areas, such as oncology and anti-inflammatory treatments. The Boc-amino group allows for further derivatization via amide bond formation, enabling the creation of peptidomimetics and other bioactive molecules. This flexibility makes it a valuable building block for synthetic chemists working on complex drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how substituents like 2’-methylbiphenyl-4-yl influence molecular interactions. Molecular modeling studies have indicated that this moiety can optimize binding affinity by improving hydrophobic interactions and reducing steric hindrance at target sites. Such insights are critical for rational drug design, where subtle structural modifications can significantly impact biological activity.

The synthesis of L-2-(Boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid involves multiple steps, each requiring careful optimization to achieve high yields and purity. Key synthetic strategies include cross-coupling reactions to introduce the biphenyl unit and protection-deprotection sequences to manage reactivity. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

In conclusion, L-2-(Boc-amino)-3-(2’-methylbiphenyl-4-yl)propanoic acid (CAS No. 516521-47-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for drug discovery efforts across multiple therapeutic domains. As research continues to uncover new applications for biphenyl derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of medicinal chemistry.